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Compound of Interest

Compound Name: Escarol

CAS No.: 80317-98-2

Cat. No.: B1233730

Get Quote

Important Clarification: The term "Escarol" does not correspond to a recognized chemical

substance within standard chemical databases relevant to drug development and laboratory

research. It is highly probable that this is a typographical error and the intended compound is

Estriol. This guide will, therefore, focus on the safe handling and personal protective equipment

for Estriol, a form of estrogen. Researchers should always verify the identity of any chemical

before handling.

Estriol is a potent, pharmacologically active substance that requires stringent safety protocols

to minimize exposure and ensure the well-being of laboratory personnel.[1] It is classified as a

potential carcinogen and may pose risks to fertility and unborn children.[1][2][3] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) for Handling
Estriol
To mitigate the risks associated with Estriol, the following personal protective equipment is

mandatory. Adherence to these guidelines is crucial to prevent dermal, ocular, and respiratory
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exposure.

PPE Category Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A full-face shield is

recommended when there is a

significant risk of splashing.[3]

[4]

Protects eyes from accidental

splashes of solutions or

airborne particles of the solid

compound.

Hand Protection

Chemically resistant,

impervious gloves such as

nitrile. Double gloving is

recommended.[4][5]

Prevents skin contact with the

potent compound. When

working with solutions, ensure

gloves are resistant to the

solvent being used.[1][4]

Body Protection

A disposable lab coat or gown,

with disposable sleeve covers

as needed. For larger

quantities or in manufacturing

settings, a disposable coverall

of low permeability is

recommended.[4][5]

Protects skin and personal

clothing from contamination.

Protective garments should not

be worn in common areas.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary when

handling the solid form,

especially where dust may be

generated, or when

engineering controls are

insufficient.[3][5]

Prevents inhalation of the

potent powdered compound.

All handling of solid Estriol

should ideally be done within a

chemical fume hood.[6]

Operational Plan for Safe Handling
A systematic approach to handling Estriol, from preparation to post-handling cleanup, is

essential for maintaining a safe laboratory environment.
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Pre-Handling Procedures
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantities of Estriol to be used and the potential for

exposure.

Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all

required equipment and reagents.

Engineering Controls: All handling of Estriol, particularly in its powdered form, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6] Ensure the

fume hood is functioning correctly.

Handling Procedures
Donning PPE: Put on all required personal protective equipment as outlined in the table

above before entering the designated handling area.

Weighing and Transferring: When handling solid Estriol, use care to avoid the formation of

dust and aerosols.[3][6] Use appropriate tools for weighing and transferring the powder.

Preparing Solutions: When dissolving the powder, add the solvent to the solid slowly to

prevent splashing. Keep all containers with Estriol clearly labeled and sealed when not in

immediate use.

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

have come into contact with Estriol. A common and effective method is to use a suitable

solvent, followed by a detergent wash.

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves first,

followed by the lab coat or gown, and then eye and respiratory protection.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing

all PPE.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation

develops.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spills: Evacuate the immediate area. For small spills of solid material, carefully sweep or

vacuum the powder (using a vacuum with a HEPA filter) to avoid generating dust, and place

it in a sealed, labeled container for disposal.[5] For liquid spills, absorb the material with an

inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled container for

disposal.[5] The spill area should then be decontaminated. For large spills, evacuate the

laboratory and contact the institutional Environmental Health and Safety (EHS) department.

Disposal Plan
All waste materials contaminated with Estriol must be treated as hazardous waste and

disposed of in accordance with institutional and regulatory guidelines.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper,

disposable lab coats, and absorbent materials from spills, in a dedicated, clearly labeled

hazardous waste container.[2][6]

Liquid Waste: Collect all liquid waste containing Estriol in a separate, sealed, and clearly

labeled hazardous waste container.
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Sharps: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in a

designated sharps container.

Container Labeling: All hazardous waste containers must be clearly labeled with "Hazardous

Waste," the full chemical name ("Estriol"), and the appropriate hazard warnings (e.g.,

"Carcinogen," "Reproductive Hazard").

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Disposal: Contact your institution's EHS department to arrange for the collection and

disposal of the hazardous waste. Do not dispose of any Estriol-contaminated waste down

the drain or in the regular trash.[7]

Safe Handling Workflow for Estriol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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